(2S,3S,4R,8E)-2[(2'R-2'-Hydroxylignoceranoylamino]octadec-8-ene-1,3,4-triol

• IUPAC Name: 2-hydroxy-N-(1,3,4-trihydroxyoctadec-8-en-2-yl)tetracosanamide
• InChI: InChI=1S/C42H83NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h27,29,38-41,44-47H,3-26,28,30-37H2,1-2H3,(H,43,48)
• InChI Key: BIVGPKIBTGZJJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCC=CCCCCCCCCC)O)O)O
• Molecular Formula: C42H83NO5
• Molecular Weight: 682.1 g/mol

Description

The molecule belongs to a class of complex organic compounds with specific stereochemistry, indicating its potential relevance in biochemical processes or materials science. Similar compounds have been synthesized and characterized to understand their structure-activity relationships, physical, and chemical properties.

Synthesis Analysis

The synthesis of complex organic molecules often involves multi-step reactions, including protection/deprotection strategies, coupling reactions, and stereocontrolled synthesis. For instance, the synthesis of enantiomerically pure compounds involves key intermediates and employs techniques such as Wittig reactions, hydrogenation, and catalytic deoxygenation to achieve the desired stereochemistry and functional group placement (Massing & Eibl, 1994).

Molecular Structure Analysis

Structural characterization is crucial for confirming the molecular framework of synthesized compounds. Techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy provide detailed insights into the compound's molecular structure, including stereochemistry and conformation. For example, the crystal structure analysis of certain compounds reveals polymeric structures and coordination behavior in solid state (Baul et al., 2002).

Chemical Reactions and Properties

The reactivity and chemical properties of organic molecules are influenced by their functional groups and molecular structure. Studies on similar compounds have explored various chemical reactions, including coupling reactions, oxidative etherification, and hydrolysis, demonstrating the compounds' reactivity and potential for further functionalization (Kobayashi et al., 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are essential for understanding the compound's behavior in different environments. These properties are often studied through differential scanning calorimetry, thermogravimetric analysis, and solubility tests, providing insights into the compound's stability and application potential (Lligadas et al., 2007).

Chemical Properties Analysis

The chemical stability, reactivity towards different reagents, and potential for bioconjugation are critical aspects of the chemical properties analysis. Studies have demonstrated the use of complex organic molecules as ligands for metal complexes, showing their potential in catalysis and material science applications (Moore et al., 2010).

Scientific Research Applications

Antibacterial Activity

(2S,3S,4R,8E)-2[(2'R-2'-Hydroxylignoceranoylamino]octadec-8-ene-1,3,4-triol, along with related compounds, has demonstrated moderate antibacterial activity. This was observed in compounds isolated from the gorgonian Pseudopterogorgia australiensis in the Indian Ocean, which include similar sphingosines (Krishna et al., 2004).

Cytotoxic Activities

Compounds structurally similar to (2S,3S,4R,8E)-2[(2'R-2'-Hydroxylignoceranoylamino]octadec-8-ene-1,3,4-triol have been evaluated for cytotoxic activities. For instance, new cerebrosides and ceramides isolated from the pollen of Brassica napus L. showed activity against human tongue squamous carcinoma cell lines (Pei et al., 2010).

Antifungal and Antibacterial Properties

Lipids including compounds similar to the one were isolated from soft corals near the Andaman Islands, showing antibacterial activity against various bacteria and antifungal activity against fungi like Aspergillus niger and Candida albicans (Dmitrenok et al., 2003).

Occurrence in Nature

Various similar compounds have been isolated from different natural sources, such as from the roots of Serratula chinensis, flowers of Albizia julibrissin, and from other plant and marine sources. This indicates a widespread occurrence and potential diversity of applications in natural product chemistry (Ling et al., 2006; Kang et al., 2007).